1,6,7-Trimethyl-1H-imidazo[4,5-c]pyridin-2-amine

• Molecular Formula: C9H12N4
• Molecular Weight: 176.22 g/mol
• IUPAC Name: 1,6,7-trimethylimidazo[4,5-c]pyridin-2-amine
• InChI: InChI=1S/C9H12N4/c1-5-6(2)11-4-7-8(5)13(3)9(10)12-7/h4H,1-3H3,(H2,10,12)
• InChI Key: VKLNDCCJEJVKKI-UHFFFAOYSA-N
• SMILES: CC1=C2C(=CN=C1C)N=C(N2C)N
• synonyms: 2-AMINO-1,6,7-TRIMETHYLIMIDAZO(4,5-C)PYRIDINE
• CAS No.: 193690-71-0

Description

1,6,7-Trimethyl-1H-imidazo[4,5-c]pyridin-2-amine, also known as TIP, is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in various fields. TIP is a member of the imidazopyridine family and has a unique structure that makes it an interesting molecule to study.

Mechanism of Action

The mechanism of action of 1,6,7-Trimethyl-1H-imidazo[4,5-c]pyridin-2-amine is not fully understood, but it is believed to interact with various biological targets, including enzymes and receptors. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are molecules involved in inflammation. This compound has also been shown to bind to the estrogen receptor, which is involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the proliferation of cancer cells and induces apoptosis, or programmed cell death. This compound has also been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), in vitro. In vivo studies have shown that this compound has anti-inflammatory and anti-cancer effects in animal models.

Advantages and Limitations for Lab Experiments

1,6,7-Trimethyl-1H-imidazo[4,5-c]pyridin-2-amine has several advantages for lab experiments, including its unique structure, which makes it an interesting molecule to study. This compound is also relatively easy to synthesize, which makes it accessible for researchers. However, this compound has some limitations for lab experiments. For example, this compound is not very soluble in water, which can make it difficult to work with in aqueous solutions. This compound is also relatively unstable, which can make it difficult to store and handle.

Future Directions

There are several future directions for research on 1,6,7-Trimethyl-1H-imidazo[4,5-c]pyridin-2-amine. One area of interest is the development of this compound-based drug delivery systems. This compound has a unique structure that could be used to design drug delivery systems that target specific cells or tissues. Another area of interest is the development of this compound-based catalysts for various reactions. This compound has been shown to be an effective ligand for catalysis, and further research could lead to the development of new catalysts with improved efficiency and selectivity. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.

Synthesis Methods

The synthesis of 1,6,7-Trimethyl-1H-imidazo[4,5-c]pyridin-2-amine involves several steps, including the reaction of 2-aminopyridine with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) to form 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene. This compound is then reacted with 1,3-dimethyl-2-imidazolidinone to form the final product, this compound. The synthesis of this compound is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

1,6,7-Trimethyl-1H-imidazo[4,5-c]pyridin-2-amine has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, this compound has been shown to have anti-inflammatory and anti-cancer properties. It has also been studied for its potential use as a drug delivery system due to its unique structure. In materials science, this compound has been used to synthesize metal-organic frameworks (MOFs) that have potential applications in gas storage and separation. In catalysis, this compound has been used as a ligand to catalyze various reactions, including carbon-carbon bond formation and oxidation reactions.